Cas no 2386-60-9 (1-Butanesulfonyl chloride)

• Product Name: 1-Butanesulfonyl chloride
• CAS No: 2386-60-9
• MF: C₄H₉ClO₂S
• MW: 156.631059408188
• MDL: MFCD00007464
• CID: 42863
• PubChem ID: 75430
• Update Time: 2025-10-19

1-Butanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride
• Butanesulfonyl Chloride
• butane-1-sulfonyl chloride
• Butylsulfonyl Chloride
• 1-Butylsulfonyl chloride
• Butane-1-sulphonyl chloride
• butane-sulfonyl chloride
• butylchlorosulfone
• n-Butanesulphonyl chloride
• n-butylsulfonoyl chloride
• n-Butylsulfonyl chloride
• perfluoro-1-butanesulfonyl fluoride
• Butanesulfonylchloride (6CI)
• NSC 8027
• n-Butanesulfonyl chloride
• 1-Butanesulfonylchloride
• butanesulfonylchloride
• 1-butanesulphonyl chloride
• WEDIIKBPDQQQJU-UHFFFAOYSA-N
• 63US19408H
• butylsulfonylchloride
• butane
• J-015247
• butane sulfonic acid chloride
• DTXSID3044883
• butanesulphonyl chloride
• NS00049461
• B0866
• EINECS 219-204-8
• NSC8027
• FT-0607553
• NIOSH/EK5940000
• 1-butanesulphonylchloride
• butane sulfonyl chloride
• NSC-8027
• butane-1-sulfonylchloride
• but-1-ylsulphonyl chloride
• 1219794-70-3
• D88706
• 1-Butansulfonyl chloride
• AS-13481
• A816944
• EN300-21439
• BRN 1748742
• 1 -Butanesulphonyl chloride
• DTXCID1024883
• EK59400000
• SCHEMBL10433
• 2386-60-9
• Q27263654
• CHEMBL3184302
• MFCD00007464
• NCGC00256146-01
• F2190-0570
• AKOS000120627
• CAS-2386-60-9
• 1-Butanesulfonyl chloride, purum, >=98.0% (GC)
• 1-Butanesulfonyl chloride, 98%
• 1-Butane-d9-sulfonyl Chloride
• UNII-63US19408H
• Tox21_301687
• STL168021
• nButanesulphonyl chloride
• DB-046273
• 1Butylsulfonyl chloride
• Butane1sulphonyl chloride
• 4-04-00-00045 (Beilstein Handbook Reference)
• 219-204-8

• MDL： MFCD00007464
• Inchi： 1S/C4H9ClO2S/c1-2-3-4-8(5,6)7/h2-4H2,1H3
• InChI Key： WEDIIKBPDQQQJU-UHFFFAOYSA-N
• SMILES： ClS(CCCC)(=O)=O
• BRN： 1748742

Computed Properties

• Exact Mass: 156.00100
• Monoisotopic Mass: 156.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.208 g/mL at 25 °C(lit.)
• Melting Point: -29°C
• Boiling Point: 80-81 °C/9 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.454(lit.)
• Water Partition Coefficient: decomposition
• PSA: 42.52000
• LogP: 2.43590
• Vapor Pressure: 0.5 mmHg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: reaction

1-Butanesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-19-21
• RTECS：EK5950000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Additional information on 1-Butanesulfonyl chloride

Comprehensive Overview of 1-Butanesulfonyl Chloride (CAS No. 2386-60-9): Properties, Applications, and Industry Insights

1-Butanesulfonyl chloride (CAS No. 2386-60-9) is a versatile sulfonyl chloride derivative widely utilized in organic synthesis and specialty chemical manufacturing. This compound, characterized by its molecular formula C4H9ClO2S, serves as a critical intermediate for pharmaceuticals, agrochemicals, and advanced material research. Its unique reactivity profile, particularly in sulfonylation reactions, makes it indispensable for introducing the butanesulfonyl moiety into target molecules.

In recent years, the demand for 1-Butanesulfonyl chloride has surged due to its role in developing biocompatible polymers and high-performance surfactants. Researchers increasingly explore its applications in green chemistry initiatives, aligning with global trends toward sustainable synthesis methods. The compound’s compatibility with microwave-assisted reactions and flow chemistry systems further enhances its appeal for industrial-scale processes.

From a structural perspective, 1-Butanesulfonyl chloride features a linear butyl chain terminated by a highly reactive sulfonyl chloride group. This configuration enables selective modifications while maintaining stability during storage—a key consideration for laboratories prioritizing reagent shelf life. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical-grade intermediates.

The synthesis of 2386-60-9 typically involves chlorination of 1-butanesulfonic acid under controlled conditions. Manufacturers employ advanced process analytical technology (PAT) to optimize yield and minimize byproducts, addressing growing industry emphasis on atom economy. Recent patent literature reveals innovative purification methods using molecular sieves, significantly reducing residual solvents.

In material science, 1-Butanesulfonyl chloride derivatives demonstrate remarkable performance in ion-exchange membranes for fuel cells—a hot topic among renewable energy researchers. Its incorporation into zwitterionic polymers creates surfaces with exceptional anti-fouling properties, relevant to medical device coatings and marine applications. These developments respond to frequent search queries regarding "sulfonyl chloride alternatives for biomaterials" and "high-efficiency sulfonation agents".

Safety protocols for handling CAS 2386-60-9 emphasize standard organosulfur compound precautions, with particular attention to moisture-sensitive characteristics. Modern automated synthesis platforms increasingly integrate this reagent due to its predictable reactivity in C-S bond formation—a process extensively documented in cross-coupling reaction studies. Analytical chemists value its utility as a derivatization agent for enhancing mass spectrometry detection limits.

Market analysts note expanding applications in electronic chemicals, where butanesulfonyl-based compounds contribute to semiconductor photoresists. This aligns with booming interest in microfabrication technologies and answers common search terms like "sulfonyl chlorides in chip manufacturing". The compound’s role in synthesizing liquid crystal intermediates further connects it to display technology innovations.

Environmental considerations drive research into biodegradable sulfonation products derived from 2386-60-9. Recent studies demonstrate successful incorporation into water-treatment chemicals with reduced ecological impact—addressing popular queries about eco-friendly sulfonylating agents. Regulatory-compliant handling systems ensure safe transportation under controlled substance guidelines without classification as hazardous materials.

Emerging pharmaceutical applications leverage 1-Butanesulfonyl chloride’s ability to modify biologically active molecules, particularly in prodrug synthesis and targeted drug delivery systems. Its use in creating sulfonamide antibiotics analogs remains a vibrant research area, reflecting persistent searches for "new sulfonyl chloride drug intermediates". The compound’s balanced lipophilicity makes it valuable for optimizing drug bioavailability parameters.

Quality control standards for CAS No. 2386-60-9 continue evolving, with updated ICH guidelines specifying stricter limits for genotoxic impurities. Leading suppliers now provide comprehensive analytical method validation data, responding to manufacturer demands for GMP-compliant reagents. These developments position 1-Butanesulfonyl chloride as a benchmark compound in organosulfur chemistry, bridging academic research and industrial applications.